2,6-Difluorophenyl 4-benzylpiperazinyl ketone

• IUPAC Name: (4-benzylpiperazin-1-yl)-(2,6-difluorophenyl)methanone
• InChI: InChI=1S/C18H18F2N2O/c19-15-7-4-8-16(20)17(15)18(23)22-11-9-21(10-12-22)13-14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key: FAEMDZAMJCLXSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol

Description

“2,6-Difluorophenyl 4-benzylpiperazinyl ketone” is a chemical compound.

Synthesis Analysis

A novel monomer containing tetraphenylethylene-(2,6-difluorophenyl)(4-(3-(4-1,2,2-triphenyl vinyl)phenoxy)propyl)phenyl)methanone (2F-TPE) was designed and synthesized by reaction of (4-(3-bromopropyl)phenyl)(2,6-difluorophenyl)methanone and 1-(4-hydroxyphenyl)-1,2,2-triphenylethene.

Molecular Structure Analysis

The molecular structure of “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” can be found in various chemical databases.

Chemical Reactions Analysis

The chemical reactions involving “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” are not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” can be found in various chemical databases.

Scientific Research Applications

Synthesis and Stability Studies

• Degradation and Stability of Organic Compounds : A study on nitisinone, a related organic compound, utilized LC-MS/MS to explore its degradation processes, providing insights into the stability of similar compounds under various conditions. This research could be foundational for understanding the stability of 2,6-Difluorophenyl 4-benzylpiperazinyl ketone in different environments (Barchańska et al., 2019).

Synthetic Applications and Chemical Properties

• Ketone Homologation : Research on the addition of diazo compounds to ketones, yielding homologated ketones, provides insights into synthetic methodologies that might be applicable to or inspired by the chemical structure of 2,6-Difluorophenyl 4-benzylpiperazinyl ketone. This work discusses the use of catalysts and the regiochemistry of reactions (Candeias et al., 2016).

Medicinal Chemistry and Biological Applications

• Chalcones and Related Compounds : The study of chalcones, which are aromatic ketones similar in some respects to the queried compound, showcases a variety of biological activities. Understanding the synthesis and medical significance of such compounds could parallel interest in 2,6-Difluorophenyl 4-benzylpiperazinyl ketone for potential therapeutic uses (Chavan et al., 2016).

Environmental Impact and Safety

• Polyfluoroalkyl Chemicals : Research on the microbial degradation of polyfluoroalkyl chemicals in the environment addresses concerns about persistence and toxicity. This review might be relevant for assessing the environmental impact of fluorinated compounds like 2,6-Difluorophenyl 4-benzylpiperazinyl ketone (Liu & Mejia Avendaño, 2013).

Advanced Materials and Chemistry

• Insulating Gases : A review on environmentally friendly insulating gases highlights the search for alternatives to SF6, noting the potential of perfluorinated ketones. This suggests interest in fluorinated ketones for applications beyond pharmaceuticals, possibly relevant to 2,6-Difluorophenyl 4-benzylpiperazinyl ketone in materials science (Wang et al., 2019).

Mechanism of Action

The mechanism of action of “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” is not explicitly mentioned in the search results.

Safety and Hazards

The safety and hazards of “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” are not explicitly mentioned in the search results.

Future Directions

The future directions of “2,6-Difluorophenyl 4-benzylpiperazinyl ketone” are not explicitly mentioned in the search results.